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Essential Safety and Handling Guide for Vanillyl
Butyl Ether
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Vanillyl Butyl Ether (VBE) in a research and development

environment. Adherence to these guidelines is crucial for ensuring the safety of laboratory

personnel and minimizing environmental impact.

Personal Protective Equipment (PPE)
When handling Vanillyl Butyl Ether, it is imperative to use appropriate personal protective

equipment to prevent skin and eye contact, inhalation, and ingestion.[1][2][3] The

recommended PPE includes:

Eye and Face Protection: Safety glasses with side shields are required.[1] For tasks with a

higher risk of splashing, chemical safety goggles or a face shield should be used.[3] An

eyewash station should be readily accessible.[4][5]

Hand Protection: Chemical-resistant gloves are mandatory.[1][4][5] Always inspect gloves for

any signs of degradation or puncture before use and replace them immediately if damaged.

[1] The specific glove material should be chosen based on the manufacturer's

recommendations and the breakthrough time for VBE.
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Skin and Body Protection: A lab coat or other protective clothing that covers the entire foot is

necessary.[1] For situations with a high risk of skin exposure, a chemical-resistant suit and

boots may be required.[1]

Respiratory Protection: In case of insufficient ventilation or when dealing with aerosols or

vapors, a suitable respirator with an A2-P2 filter is recommended.[1]

Quantitative Data for Vanillyl Butyl Ether
The following table summarizes key quantitative data for Vanillyl Butyl Ether, essential for

safe handling and storage.

Property Value Source(s)

Molecular Formula C₁₂H₁₈O₃ [4][5]

Molecular Weight 210.27 g/mol [4][5]

Appearance Colorless to yellowish liquid [2][6]

Odor Vanilla-like, slightly acidic [2]

Boiling Point 255 - 265 °C at 98.3 kPa [6]

Melting/Freezing Point < -40 °C [6]

Flash Point 114.9 °C at 1013 mBar [6]

Auto-ignition Temperature 300 °C at 975 mBar [6]

Relative Density 1.052 - 1.072 g/cm³ at 20 °C [2][6]

Water Solubility 1.79 g/L at 20 °C [6]

Vapor Pressure < 20 mBar at 25 °C [6]

Handling and Storage Procedures
Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhaling vapors

or mists.[4][5][6]
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Avoid contact with skin, eyes, and clothing.[1][2]

Do not eat, drink, or smoke in the laboratory.[1][2]

Wash hands thoroughly after handling the substance.[2][3]

Storage:

Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[2][4][5][6]

[7]

Keep away from heat, sparks, open flames, and direct sunlight.[4][5]

Store away from incompatible materials such as strong acids, strong alkalis, and strong

oxidizing/reducing agents.[4][5]

Spill Response Protocol
In the event of a Vanillyl Butyl Ether spill, follow these steps to ensure a safe and effective

cleanup:

Evacuate and Isolate: Immediately evacuate non-essential personnel from the spill area and

restrict access.[4][5][8]

Ventilate: Ensure adequate ventilation to disperse any vapors.[2][4][5]

Don PPE: Put on the appropriate personal protective equipment as outlined above.[4][5][8]

Contain the Spill: If it is safe to do so, prevent the spill from spreading by using inert

absorbent materials such as diatomite or universal binders to create a dike around the spill.

[2][4][5][8][9] Do not allow the chemical to enter drains or waterways.[2][4][5][7]

Absorb the Spill: Cover the spill with an inert absorbent material.[2][4][5]

Collect and Dispose: Carefully collect the absorbed material using spark-proof tools and

place it into a suitable, labeled, and closed container for hazardous waste disposal.[2][4][5]

[8]
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Decontaminate: Clean the spill area with plenty of water or decontaminate surfaces by

scrubbing with alcohol.[2][4][5] Collect the decontamination materials for hazardous waste

disposal.[8][9]

Report: Report the incident to the appropriate safety officer or supervisor.[8]

Below is a workflow diagram for handling a Vanillyl Butyl Ether spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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